4-((5-methyl-2-phenyloxazol-4-yl)methyl)-6-(3-methylbenzyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 6-[(3-methylphenyl)methyl]-4-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C24H20N4O3S/c1-15-7-6-8-17(11-15)12-28-23(29)21-20(14-32-26-21)27(24(28)30)13-19-16(2)31-22(25-19)18-9-4-3-5-10-18/h3-11,14H,12-13H2,1-2H3
• InChI Key: OJQXAOKWQGBZAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=NSC=C3N(C2=O)CC4=C(OC(=N4)C5=CC=CC=C5)C
• Molecular Formula: C24H20N4O3S
• Molecular Weight: 444.5 g/mol
• CAS No.: 1428357-05-4

Description

4-((5-methyl-2-phenyloxazol-4-yl)methyl)-6-(3-methylbenzyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is a useful research compound. Its molecular formula is C24H20N4O3S and its molecular weight is 444.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Supramolecular Chemistry

The study of dihydropyrimidine derivatives explores their potential as ligands for co-crystallization, highlighting the role of such compounds in forming hydrogen-bonded supramolecular assemblies. These derivatives demonstrate extensive H-bonding intermolecular interactions, forming 2D and 3D networks when co-crystallized with macrocyclic cations like diaza-18-crown-6. This research underlines the importance of pyrimidine-based structures in the development of new materials with specific supramolecular architectures (Fonari et al., 2004).

Anticancer Activity

Isothiazolopyrimidines are investigated for their synthesis and biological properties, particularly their anticancer activity. Some derivatives have shown significant activity against various cancer cell lines, including L-1210 leukemia and Ehrlich carcinoma. This points to the potential of isothiazolopyrimidine structures in developing new anticancer agents (Machoń et al., 1987).

Antibacterial Activity

A novel pyrimidine derivative featuring a triazolopyrimidine ring was synthesized and tested for antibacterial activity. The compound showed promising results against both Gram-positive and Gram-negative bacteria, demonstrating the relevance of pyrimidine derivatives in the search for new antibacterial agents (Lahmidi et al., 2019).

Antiviral Activity

Thiazolopyrimidines with specific modifications were synthesized and evaluated for their anti-human cytomegalovirus (HCMV) activity. Among the series, certain derivatives displayed potent antiviral activity against HCMV, including strains resistant to standard treatments. This highlights the potential of thiazolopyrimidine derivatives in developing new antiviral therapies (Revankar et al., 1998).